Cas no 2217458-63-2 (N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide)

• Product Name: N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide
• CAS No: 2217458-63-2
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 5411321
• Update Time: 2025-06-13

N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide

• Inchi： 1S/C11H14F2N2O/c1-9(2)5-10(9,6-14)15-8(16)7-3-11(12,13)4-7/h7H,3-5H2,1-2H3,(H,15,16)
• InChI Key： OCEJGVYMYRMUST-UHFFFAOYSA-N
• SMILES： C1(C(NC2(C#N)CC2(C)C)=O)CC(F)(F)C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 395.1±42.0 °C(Predicted)
• pka: 12.10±0.40(Predicted)

Additional information on N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide

Comprehensive Analysis of N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide (CAS No. 2217458-63-2)

In the realm of synthetic organic chemistry, N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide (CAS No. 2217458-63-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a cyclopropyl moiety with a difluorocyclobutane core, offering a fascinating case study for researchers exploring small-ring systems and fluorinated building blocks. The presence of both cyano and carboxamide functional groups further enhances its versatility in medicinal chemistry and materials science.

The structural complexity of N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide makes it particularly valuable for investigating conformational dynamics and intramolecular interactions. Recent studies have highlighted how the steric effects of the 2,2-dimethylcyclopropyl group influence the molecule's overall geometry, while the 3,3-difluorocyclobutane segment contributes to its electronic properties. These characteristics are increasingly relevant in the design of bioactive compounds, where precise control over molecular shape and polarity is crucial.

From a synthetic perspective, the preparation of N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide often involves multi-step sequences that showcase modern C-C bond formation strategies. Key steps may include cyclopropanation of appropriately functionalized precursors, followed by fluorination and amide coupling reactions. The compound's CAS No. 2217458-63-2 serves as an important identifier for researchers accessing spectral data or physicochemical properties in chemical databases.

In pharmaceutical research, derivatives of this scaffold have shown promise in addressing current challenges in drug discovery, particularly regarding metabolic stability and membrane permeability. The strategic incorporation of fluorine atoms and rigid cyclic structures aligns with contemporary approaches to improve pharmacokinetic profiles. This has led to growing interest in structure-activity relationship (SAR) studies involving similar frameworks.

The N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide structure also presents interesting possibilities in materials science. The combination of fluorine substitution and strained ring systems can influence thermal stability and optical properties, making it relevant for advanced polymer development. Researchers investigating high-performance materials frequently explore such hybrid architectures to achieve specific performance characteristics.

Analytical characterization of this compound typically involves comprehensive NMR spectroscopy, with particular attention to the 19F NMR signals that provide insight into the electronic environment of the difluorocyclobutane unit. Mass spectrometry and X-ray crystallography have been employed to confirm its structural features, with the cyano group serving as a valuable handle for further derivatization.

Recent publications have emphasized the role of N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide in expanding the toolbox of fluorinated synthons available to synthetic chemists. Its balanced lipophilicity and polarity profile make it particularly suitable for exploring molecular recognition phenomena in biological systems. The compound's CAS No. 2217458-63-2 frequently appears in patent literature describing novel heterocyclic compounds with potential therapeutic applications.

Environmental and green chemistry considerations have also influenced recent work with this molecule. Researchers are developing more efficient synthetic routes to minimize waste generation while maintaining high yields of N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide. Such efforts align with broader industry trends toward sustainable chemical production and atom-economical transformations.

In computational chemistry, molecular modeling studies of N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide have provided valuable insights into its electronic structure and conformational preferences. These in silico investigations complement experimental work and help predict how structural modifications might affect biological activity or material properties. The compound's unique combination of steric constraint and electronic modulation makes it an interesting subject for quantum chemical calculations.

As research continues, N-(1-Cyano-2,2-dimethylcyclopropyl)-3,3-difluorocyclobutanecarboxamide (CAS No. 2217458-63-2) remains at the forefront of innovation in specialty chemicals. Its multifaceted nature bridges several disciplines, from medicinal chemistry to advanced materials, ensuring its ongoing relevance in scientific exploration. Future developments may reveal additional applications for this structurally intriguing molecule as synthetic methodologies and analytical techniques continue to advance.